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Compound of Interest

Compound Name: (2-Methoxyphenoxy)acetate
Cat. No.: B322491
Get Quote
\ J

Executive Summary & Chemical Identification

(2-Methoxyphenoxy)acetic acid (also known as Guaiacoxyacetic acid) is a synthetic
intermediate frequently used in the preparation of pharmaceutical compounds (e.g.,
guaifenesin derivatives) and agrochemicals.[1] Unlike simple aliphatic acids, the presence of
the phenolic ether linkage (anisole-like structure) confers specific stability and lipophilicity that
dictates its disposal pathway. It is not a candidate for standard drain disposal, even after
neutralization, due to potential aquatic persistence and toxicity associated with phenolic
derivatives.

Chemical Profile
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Parameter Specification

Chemical Name (2-Methoxyphenoxy)acetic acid

CAS Number 1878-85-9

Formula CoH1004

Physical State Solid (White to off-white crystalline powder)
Melting Point 118-122 °C

Acidity (pKa) ~3.5 (Carboxylic acid moiety)

Soluble in alcohol, ether, chloroform:; slightly

Solubilit
Y soluble in water.[1][2][3]

Hazard Characterization (GHS)

Before handling waste, the researcher must acknowledge the specific hazards. While not
classified as "fatal" like some heavy metals, the acidity and irritant properties require strict
adherence to PPE standards.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity (Oral) Cat4 4]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Cat 2
[31[41[5]
o H319: Causes serious eye
Eye Damage/Irritation Cat 2A o
irritation.[1][3][4][5][6]
) H335: May cause respiratory
STOT - Single Exposure Cat3

irritation.[1][3][4][5][6]

Critical Safety Insight: The primary operational risk is dust inhalation during weighing/transfer
and eye damage from acidic solutions. The ether linkage is stable, but the carboxylic acid
group will react exothermically with strong bases.
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Waste Segregation & Pre-Treatment

Effective disposal begins at the bench. You must characterize the waste stream immediately
upon generation.

Stream A: Solid Waste (Pure or Contaminated Solids)

» Definition: Pure chemical, contaminated weighing boats, paper towels, or solid spill debris.
o Action: Do not dissolve for the sake of disposal. Keep solid to minimize waste volume.

o Container: High-Density Polyethylene (HDPE) wide-mouth jar.

Stream B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

o Definition: (2-Methoxyphenoxy)acetic acid dissolved in organic solvents (DCM, Ethyl
Acetate, Methanol).

o Compatibility Check: Ensure the solvent stream is compatible.
o Allowed: Halogenated or Non-halogenated organic waste streams.

o Prohibited: Do not mix with strong oxidizers (e.g., concentrated nitric acid, peroxides) as
the methoxy group on the aromatic ring is susceptible to oxidation, potentially leading to
runaway reactions.

Stream C: Aqueous Waste (Trace Amounts)

o Definition: Glassware washings.

o Action: Collect in "Aqueous Organic" waste. Do not drain dispose. The phenolic ether
structure contributes to high Chemical Oxygen Demand (COD) and is difficult for municipal
water treatment plants to degrade efficiently.

Disposal Protocol: Step-by-Step
Phase 1: Packaging and Labeling

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b322491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Select Container: Use an amber glass or HDPE container. Avoid metal containers if the
waste is in an acidic aqueous solution to prevent corrosion.

e Labeling: Adhere to the "2-Point Identification" rule:
o Full Chemical Name: (2-Methoxyphenoxy)acetic acid.[1][2][5][6]
o Hazard Constituents: Mark "Irritant” and "Acidic".

o Example Label: "Non-Halogenated Organic Waste: (2-Methoxyphenoxy)acetic acid in
Methanol. pH < 4."

Phase 2: The Neutralization Trap (Avoidance)

o Common Error: Researchers often attempt to neutralize the acid with Sodium Bicarbonate
before disposal.

» Why Avoid: While this neutralizes the pH, it generates the sodium salt ((2-
Methoxyphenoxy)acetate), which is highly water-soluble. This increases the mobility of the
phenolic compound in the environment if a spill occurs.

o Correct Protocol: Dispose of as acidic organic waste. Let the professional waste
management facility handle neutralization/incineration.

Phase 3: Final Disposition

The only self-validating, environmentally secure method for this compound is High-Temperature
Incineration.

» Handover: Transfer waste to EHS (Environmental Health & Safety) personnel.
e Destruction Method: Incineration equipped with an afterburner and scrubber.

o Mechanism:[7][8] The combustion breaks the aromatic ring and the ether linkage,
converting the carbon to COz and the methoxy group to CO2/Hz20. The scrubber captures
any acidic byproducts.

Emergency Response: Spill Procedures
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e Solid Spill:
o Don PPE (Nitrile gloves, Safety Goggles, N95 mask if dust is visible).

o Do not dry sweep vigorously (creates dust). Use a scoop or wet paper towel to dampen
and collect.

o Place in a waste bag labeled "Solid Chemical Waste."
e Liquid Spill:
o Cover with vermiculite or spill pads.

o If the spill is large and acidic, apply a border of sodium bicarbonate to contain it, then
absorb.

o Collect in a sealed container.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for segregating and disposing of
(2-Methoxyphenoxy)acetic acid.
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Figure 1: Decision tree for the segregation and disposal of (2-Methoxyphenoxy)acetic acid
waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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